Cas no 893936-86-2 (methyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamido)benzoate)

• Product Name: methyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamido)benzoate
• CAS No: 893936-86-2
• MF: C₂₁H₁₆FN₅O₃S
• MW: 437.446846008301
• CID: 6145527
• PubChem ID: 18561801
• Update Time: 2025-07-18

methyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamido)benzoate
• F1874-0512
• methyl 4-(2-{[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetamido)benzoate
• 893936-86-2
• methyl 4-(2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamido)benzoate
• methyl 4-[[2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetyl]amino]benzoate
• AKOS024615522

• Inchi： 1S/C21H16FN5O3S/c1-30-21(29)13-2-6-15(7-3-13)26-18(28)11-31-20-17-10-25-27(19(17)23-12-24-20)16-8-4-14(22)5-9-16/h2-10,12H,11H2,1H3,(H,26,28)
• InChI Key： LLFUNVFRXSVTBO-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(=O)OC)=CC=1)=O)C1=C2C=NN(C3C=CC(=CC=3)F)C2=NC=N1

Computed Properties

• Exact Mass: 437.09578873g/mol
• Monoisotopic Mass: 437.09578873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 124Ų

Additional information on methyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamido)benzoate

Methyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate (CAS No. 893936-86-2): A Comprehensive Overview

Methyl 4-(2-{1-(4-fluorophenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate (CAS No. 893936-86-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise as a versatile intermediate in the synthesis of bioactive molecules. Its unique chemical properties and potential biological activities make it a subject of intense study among chemists and biologists alike.

The molecular framework of Methyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of a benzoate moiety, combined with an acetamido group and a pyrazolo[3,4-d]pyrimidine core, suggests potential interactions with various biological targets. These structural features have prompted researchers to explore its applications in drug discovery and therapeutic intervention.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrazolo[3,4-d]pyrimidine scaffold, in particular, has been extensively studied for its role in inhibiting kinases and other enzymes involved in cancer progression. The introduction of a sulfur atom into this scaffold further enhances its potential as a pharmacophore, leading to the synthesis of compounds with enhanced binding affinity and selectivity.

The 4-fluorophenyl substituent in Methyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate plays a crucial role in modulating the compound's electronic properties and biological activity. Fluoro substituents are well-known for their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This makes the compound an attractive candidate for further exploration in the development of small-molecule drugs.

In vitro studies have begun to unravel the potential pharmacological effects of Methyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate. Initial research suggests that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in inflammatory diseases and cancer. The precise mechanism of action remains under investigation, but preliminary data indicate promising interactions with target proteins that could lead to therapeutic benefits.

The synthesis of Methyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These methodologies underscore the compound's synthetic challenge but also highlight its potential as a valuable building block in medicinal chemistry.

The growing interest in Methyl 4-(2-{1-(4-fluorophenyl-1H-pyrazolo[3,4-d]pyrimidin- )benzoate is also driven by its potential applications in drug delivery systems. Researchers are exploring ways to incorporate this compound into nanoparticles or other delivery vehicles to enhance its bioavailability and targeted action. Such innovations could pave the way for more effective treatments for various diseases.

The future prospects of Methyl 4-(2-{1-( )benzoate are promising, with ongoing studies aimed at elucidating its full pharmacological profile and optimizing its synthetic pathways. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into tangible therapeutic outcomes. As our understanding of this compound grows, so does its potential to contribute to advancements in human health.